Cas no 796967-48-1 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea)

• Product name: 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea
• CAS No: 796967-48-1
• MF: C₂₀H₂₂BF₃N₂O₃
• MW: 406.206495761871
• MDL: MFCD15530091
• CID: 532363
• PubChem ID: 16125103

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea,N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N'-[3-(trifluoromethyl)phenyl]-
• 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea
• 1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-3-(3-trifluoromethyl-phenyl)-urea
• 796967-48-1
• 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-[3-(trifluoromethyl)phenyl]urea
• AS-76921
• SCHEMBL59604
• n-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-n'-[3-(trifluoromethyl)phenyl]urea
• N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N'-[3-(trifluoromethyl)-phenyl]urea
• FT-0705630
• D93570
• A1-28126
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoro methyl)phenyl)urea
• DA-02697
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea

• MDL： MFCD15530091
• Inchi： InChI=1S/C20H22BF3N2O3/c1-18(2)19(3,4)29-21(28-18)14-8-10-15(11-9-14)25-17(27)26-16-7-5-6-13(12-16)20(22,23)24/h5-12H,1-4H3,(H2,25,26,27)
• InChI Key： YNESXENNYVJJQN-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)NC(=O)NC3=CC=CC(=C3)C(F)(F)F

Computed Properties

• Exact Mass: 406.1675572g/mol
• Monoisotopic Mass: 406.1675572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea

Comprehensive Guide to 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea (CAS No. 796967-48-1)

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea is a specialized boron-containing compound with significant applications in pharmaceutical research and organic synthesis. With the CAS number 796967-48-1, this compound has garnered attention due to its unique structural features, including the dioxaborolane and trifluoromethylphenyl moieties. Researchers and industry professionals are increasingly interested in its potential as a building block for drug discovery and bioconjugation applications.

The molecular structure of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea combines a boronic ester group with a urea linkage, making it highly versatile in Suzuki-Miyaura cross-coupling reactions. This property is particularly valuable in the synthesis of complex organic molecules, including biologically active compounds and fluorescent probes. The presence of the trifluoromethyl group enhances its metabolic stability, a feature highly sought after in medicinal chemistry.

Recent advancements in boron chemistry have highlighted the importance of compounds like 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea. Its ability to participate in click chemistry and bioorthogonal reactions has made it a subject of study in targeted drug delivery systems. Researchers are exploring its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas that are currently trending in pharmaceutical development.

The synthesis of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea typically involves the reaction of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline with 3-(trifluoromethyl)phenyl isocyanate. This method ensures high yield and purity, critical for its application in sensitive chemical processes. The compound’s stability under various conditions makes it suitable for long-term storage and transportation, a key consideration for industrial applications.

In the context of green chemistry, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea offers advantages due to its compatibility with catalytic processes and minimal byproduct formation. This aligns with the growing demand for sustainable synthetic methods in the chemical industry. Additionally, its role in the development of PET imaging agents and theranostic applications has been a focal point in recent research.

The market for boronic acid derivatives like 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea is expanding, driven by their utility in cancer therapeutics and diagnostic tools. Pharmaceutical companies are investing heavily in boron-based compounds, anticipating breakthroughs in precision medicine. The compound’s CAS 796967-48-1 is frequently cited in patents and scientific literature, underscoring its commercial and academic relevance.

For researchers handling 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea, proper storage conditions are essential to maintain its integrity. It is recommended to store the compound in a cool, dry place, away from moisture and light. Handling should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) to ensure safe usage.

Looking ahead, the applications of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea are expected to grow, particularly in drug discovery and material science. Its unique combination of boron and fluorine functionalities opens new avenues for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical biology and pharmaceutical research.